Cas no 88806-08-0 (1-(3-Bromopropyl)pyrrolidine hydrobromide)

• Product Name: 1-(3-Bromopropyl)pyrrolidine hydrobromide
• CAS No: 88806-08-0
• MF: C₇H₁₅Br₂N
• MW: 273.008700609207
• MDL: MFCD07787235
• CID: 710136
• PubChem ID: 20135920
• Update Time: 2025-10-29

1-(3-Bromopropyl)pyrrolidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)pyrrolidine hydrobromide
• 1‐(3‐BROMOPROPYL)PYRROLIDINE HBR
• 1-(3-Bromopropyl)-pyrrolidine hydrobromide
• Pyrrolidine,1-(3-bromopropyl)-, hydrobromide (1:1)
• 1-(3-bromopropyl)pyrrolidinium bromide
• 1-(3-Brom-propyl)-pyrrolidin,Hydrobromid
• 3-bromopropylpyrrolidine hydrobromide
• 1-(3-bromopropyl)-pyrrolidine, hydrobromide
• 1-(3-BROMOPROPYL)-PYRROLIDINEHYDROBROMIDE
• AK140161
• ZJKZPSKBJRBROE-UHFFFAOYSA-N
• 1-(3-Bromopropyl)pyrrolidine HBr
• SY040487
• AX8036372
• ST24037202
• Pyrrolidine, 1-(3-bromopropyl)-, hydrobromide (9CI)

• MDL： MFCD07787235
• Inchi： 1S/C7H14BrN.BrH/c8-4-3-7-9-5-1-2-6-9;/h1-7H2;1H
• InChI Key： ZJKZPSKBJRBROE-UHFFFAOYSA-N
• SMILES： Br.BrCCCN1CCCC1

Computed Properties

• Exact Mass: 270.95700
• Monoisotopic Mass: 270.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 108.8°C
• PSA: 3.24000
• LogP: 2.76320

1-(3-Bromopropyl)pyrrolidine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(3-Bromopropyl)pyrrolidine hydrobromide

1-(3-Bromopropyl)pyrrolidine hydrobromide (CAS 88806-08-0): A Comprehensive Guide

1-(3-Bromopropyl)pyrrolidine hydrobromide (CAS 88806-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This brominated pyrrolidine derivative serves as a crucial building block in medicinal chemistry, particularly in the development of novel drug candidates and bioactive molecules.

The molecular structure of 1-(3-Bromopropyl)pyrrolidine HBr features a pyrrolidine ring attached to a bromopropyl chain, with the hydrobromide salt form enhancing its stability and solubility. This unique combination makes it valuable for N-alkylation reactions and as a precursor for various heterocyclic compounds. Researchers frequently utilize this compound in the synthesis of potential CNS-active molecules and receptor modulators due to its favorable physicochemical properties.

Recent trends in pharmaceutical chemistry have increased demand for pyrrolidine-based building blocks like 1-(3-Bromopropyl)pyrrolidine hydrobromide. The compound's versatility allows for applications in developing treatments for neurological disorders, which remains a hot topic in medical research. Its bromopropyl side chain provides an excellent handle for further functionalization, making it particularly useful in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 88806-08-0 offers several advantages. The compound demonstrates good stability under standard laboratory conditions and shows excellent reactivity in nucleophilic substitution reactions. These characteristics have made it popular among medicinal chemists working on drug discovery projects, especially those targeting GPCRs (G-protein coupled receptors).

The pharmaceutical industry's growing focus on small molecule therapeutics has further highlighted the importance of compounds like 1-(3-Bromopropyl)pyrrolidine HBr. Its structural features allow for the creation of diverse molecular architectures, addressing current challenges in drug bioavailability and blood-brain barrier penetration - two critical factors in modern drug development.

Quality control of 1-(3-Bromopropyl)pyrrolidine hydrobromide typically involves rigorous analytical methods including HPLC purity analysis, NMR characterization, and mass spectrometry. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical research applications. Proper storage conditions (typically cool, dry environments) help maintain the compound's stability over extended periods.

Current market analysis shows steady demand for high-purity pyrrolidine derivatives, with CAS 88806-08-0 being particularly sought after by contract research organizations and academic institutions. The compound's utility in medicinal chemistry optimization continues to drive interest, especially in neuroscience-related research areas that dominate current pharmaceutical investment trends.

Environmental and safety considerations for handling 1-(3-Bromopropyl)pyrrolidine hydrobromide follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling, aligning with general laboratory safety best practices.

The future outlook for pyrrolidine-based intermediates like 1-(3-Bromopropyl)pyrrolidine HBr appears promising, particularly as drug discovery efforts increasingly target complex neurological conditions. The compound's structural flexibility and proven utility in lead optimization processes suggest it will remain a valuable tool for medicinal chemists addressing current healthcare challenges.

For researchers considering 1-(3-Bromopropyl)pyrrolidine hydrobromide for their projects, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. This ensures the material meets the exacting standards required for pharmaceutical research and development applications.